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Introduction

PAV-104 is an antiviral compound that has demonstrated efficacy against SARS-CoV-2 by
inhibiting viral replication.[1][2][3][4][5] Its mechanism of action is centered on the interference
with the oligomerization of the SARS-CoV-2 nucleocapsid (N) protein, a critical step in the
assembly of new viral particles.[1][2][3][4][5] Unlike other antiviral agents, PAV-104 does not
impact viral entry, mRNA transcription, or protein synthesis, making it a targeted inhibitor of a
late-stage process in the viral life cycle.[2][3][4][5]

Reverse Transcription Quantitative Polymerase Chain Reaction (RT-qPCR) is a highly sensitive
and specific method for the quantification of viral RNA. This makes it an invaluable tool for
assessing the efficacy of antiviral compounds like PAV-104 by precisely measuring the
reduction in viral load in treated samples compared to untreated controls.[6][7][8][9][10][11]
These application notes provide a detailed protocol for utilizing RT-gPCR to determine the in
vitro efficacy of PAV-104 against SARS-CoV-2.

Signaling Pathway of PAV-104 Action

The following diagram illustrates the targeted action of PAV-104 in the SARS-CoV-2 replication
cycle.
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Caption: Mechanism of action of PAV-104, inhibiting SARS-CoV-2 replication.

Experimental Protocol: RT-qPCR for PAV-104
Efficacy

This protocol outlines the steps for cell culture, viral infection, RNA extraction, and RT-gPCR to
guantify the reduction in SARS-CoV-2 viral load following PAV-104 treatment.

Materials
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Reagent/Equipment Supplier Catalog Number
Vero E6 Cells ATCC CRL-1586
Dulbecco's Modified Eagle's )

_ Gibco 11965092
Medium (DMEM)
Fetal Bovine Serum (FBS) Gibco 26140079
Penicillin-Streptomycin Gibco 15140122

SARS-CoV-2 Isolate

BEI Resources

(e.g., USA-WA1/2020)

PAV-104 MedChemExpress HY-114286
QlAamp Viral RNA Mini Kit QIAGEN 52904
TaqgPath 1-Step RT-gPCR _ _

Applied Biosystems A15300

Master Mix

N gene primers and probe

Integrated DNA Technologies

(Custom synthesis)

RNase-free water, tubes, and

filter tips various '

96-well cell culture plates Corning 3596

96-well gPCR plates Bio-Rad HSS9601
Real-time PCR instrument Bio-Rad (e.g., CFX96)

Experimental Workflow
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Experimental Setup
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2. Treat cells with varying
concentrations of PAV-104
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4. Incubate for 48 hours
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5. Extract viral RNA from

cell supernatant
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Y

7. Analyze Cq values and
calculate viral load reduction

Click to download full resolution via product page

Caption: Workflow for assessing PAV-104 efficacy using RT-gPCR.
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Step-by-Step Methodology

1. Cell Culture and Seeding:

e Culture Vero EG6 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin
at 37°C and 5% COa.

e Seed 2 x 10* cells per well in a 96-well plate and incubate overnight to allow for cell
adherence.

2. PAV-104 Treatment:
e Prepare serial dilutions of PAV-104 in DMEM.

e Remove the culture medium from the cells and add 100 pL of the diluted PAV-104 to the
respective wells.

e Include vehicle control (DMSO) and no-treatment control wells.

3. Viral Infection:

 Dilute the SARS-CoV-2 stock to a multiplicity of infection (MOI) of 0.01 in DMEM.

e Add the diluted virus to all wells except for the mock-infected controls.

e The final volume in each well should be 200 pL.

4. Incubation:

 Incubate the plate at 37°C and 5% CO:2 for 48 hours.

5. RNA Extraction:

 After incubation, carefully collect 140 pL of the cell culture supernatant from each well.

o Extract viral RNA using the QIAamp Viral RNA Mini Kit according to the manufacturer's
instructions.

o Elute the RNA in 60 pL of RNase-free water.
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6. RT-qPCR:

RT-gPCR Reaction Setup

Prepare the RT-gPCR reaction mix in a 96-well gPCR plate as described in the table below.
Use primers and a probe targeting the SARS-CoV-2 N gene.

Run the plate on a real-time PCR instrument with the specified cycling conditions.

Component

Volume per Reaction (pL)

Final Concentration

TagPath 1-Step RT-gPCR

Master Mix (4X) x
Forward Primer (10 uM) 1 500 nM
Reverse Primer (10 uM) 1 500 nM
Probe (5 uM) 1 250 nM
Extracted RNA 5 -
RNase-free Water 7 -
Total Volume 20 -
RT-gPCR Cycling Conditions
Step Temperature (°C) Time Cycles
UNG Incubation 25 2 minutes 1
Reverse Transcription 50 15 minutes 1
Polymerase Activation 95 2 minutes 1
Denaturation 95 3 seconds 40
Annealing/Extension 60 30 seconds 40
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Data Analysis and Presentation

Standard Curve: Generate a standard curve using a serial dilution of a known quantity of
SARS-CoV-2 RNA to enable absolute quantification of viral copies per mL.

Quantification: Determine the viral load for each sample by interpolating the Cq values
against the standard curve.

Efficacy Calculation: Calculate the percent inhibition of viral replication for each PAV-104
concentration relative to the vehicle control.

% Inhibition = (1 - (Viral Load_treated / Viral Load_control)) * 100

ECso Determination: Plot the percent inhibition against the log of the PAV-104 concentration
and use a non-linear regression model to determine the half-maximal effective concentration
(ECso).

Example Data Summary

Viral Load I

PAV-104 (nM) Mean Cq Value _ % Inhibition
(copies/mL)

0 (Vehicle) 18.5 1.2 x 107 0

1 21.2 1.5x 10° 87.5

10 24.8 9.4 x 104 99.2

100 28.1 7.3 x 103 99.9

1000 No Cq <LOD 100

LOD: Limit of

Detection

Conclusion

This protocol provides a robust and reproducible method for quantifying the antiviral efficacy of

PAV-104 against SARS-CoV-2 using RT-gPCR. By accurately measuring the reduction in viral

RNA, researchers can effectively determine key parameters such as ECso values, which are
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crucial for the preclinical development of this and other antiviral compounds. Adherence to best
practices in RT-gPCR assay design and execution is paramount for generating high-quality,
reliable data.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12364326%#rt-gpcr-protocol-for-measuring-pav-104-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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